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Compound of Interest

Compound Name: Triamiphos

Cat. No.: B1681371 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes publicly available toxicological data on Triamiphos.

Comprehensive experimental protocols for some cited studies were not fully accessible in the

public domain. Information on the genotoxicity and carcinogenicity of Triamiphos is limited;

therefore, a general overview for the broader class of organophosphate pesticides is provided

for context.

Executive Summary
Triamiphos is an organophosphate pesticide and fungicide historically used for controlling

powdery mildews. Its primary mechanism of toxicity is the inhibition of acetylcholinesterase

(AChE), an enzyme critical for nerve function. This leads to an accumulation of the

neurotransmitter acetylcholine, resulting in overstimulation of cholinergic receptors. Animal

studies, primarily in rats and mice, have established its acute toxicity profile and provided

insights into its effects following longer-term exposure. Data regarding its genotoxic and

carcinogenic potential are not readily available in published literature. This guide provides a

detailed overview of the known toxicological profile of Triamiphos, with a focus on animal

studies.
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Property Value

Chemical Name
P-(5-amino-3-phenyl-1H-1,2,4-triazol-1-yl)-

N,N,N',N'-tetramethylphosphonic diamide

CAS Number 1031-47-6

Molecular Formula C12H19N6OP

Molecular Weight 294.29 g/mol

Appearance White crystalline solid

Solubility
Sparingly soluble in water, soluble in organic

solvents

Mechanism of Action: Acetylcholinesterase
Inhibition
Triamiphos, like other organophosphate pesticides, exerts its toxic effects primarily through

the irreversible inhibition of acetylcholinesterase (AChE). The process involves the

phosphorylation of the serine hydroxyl group at the active site of AChE. This inactivation of the

enzyme leads to the accumulation of acetylcholine in synaptic clefts and neuromuscular

junctions, resulting in continuous stimulation of cholinergic receptors. The clinical signs of

toxicity are a direct consequence of this overstimulation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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